Cas no 24629-78-5 ((1R,2R,4R)-1,7,7-trimethylnorbornan-2-amine;hydrochloride)

• Product Name: (1R,2R,4R)-1,7,7-trimethylnorbornan-2-amine;hydrochloride
• CAS No: 24629-78-5
• MF: C₁₀H₂₀ClN
• MW: 189.72550201416
• MDL: MFCD00066428
• CID: 272877
• PubChem ID: 57651650
• Update Time: 2025-05-26

(1R,2R,4R)-1,7,7-trimethylnorbornan-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-amine,1,7,7-trimethyl-, hydrochloride, (1R,2R,4R)- (9CI)
• (1R,3R,4R)-4,7,7-trimethylbicyclo[2.2.1]heptan-3-amine,hydrochloride
• (R)-(-)-Isobornylamine hydrochloride
• (R)-(?)-Isobornylamine hydrochloride
• R-(-)-ISOBORNYLAMINE HYDROCHLORIDE
• (1R,2R,4R)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-amine hydrochloride (1:1)
• (R)-()-Isobornylamine hydrochloride
• (1R,2R,4R)-1,7,7-trimethylnorbornan-2-amine;hydrochloride
• SCHEMBL22345027
• (-)-exo-2-Bornanamine hydrochloride
• AKOS004909407
• 2-Bornanamine, hydrochloride, exo-(-)-
• EINECS 246-373-5
• 24629-78-5
• DL-0721
• (1R,2R,4R)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-aminehydrochloride
• NS00084193
• (1R,2R,4R)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-amine;hydrochloride
• DTXSID30179374
• (R)-(-)-Isobornylamine hydrochloride, >=97.0% (AT)
• CS-0257609
• (1R,2R,4R)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-amine hydrochloride
• EN300-6743280
• Bicyclo[2.2.1]heptan-2-amine, 1,7,7-trimethyl-, hydrochloride (1:1), (1R,2R,4R)-
• (1R, 2R, 4R)-1, 7, 7-trimethylbicyclo[2.2.1]heptan-2-amine;hydrochloride
• exo-(1R)-1,7,7-Trimethylbicyclo[2.2.1]heptan-2-amine hydrochloride
• (1R-exo)-1,7,7-Trimethylbicyclo(2.2.1)heptan-2-amine hydrochloride
• XVVITZVHMWAHIG-NDYRHZEOSA-N

• MDL： MFCD00066428
• Inchi： 1S/C10H19N.ClH/c1-9(2)7-4-5-10(9,3)8(11)6-7;/h7-8H,4-6,11H2,1-3H3;1H/t7-,8-,10+;/m1./s1
• InChI Key： XVVITZVHMWAHIG-NDYRHZEOSA-N
• SMILES： Cl.N[C@@H]1C[C@H]2CC[C@]1(C)C2(C)C

Computed Properties

• Exact Mass: 189.1284273g/mol
• Monoisotopic Mass: 189.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: White powder
• Melting Point: ≥300 °C
• Optical Activity: [α]20/D −48±3°, c = 5% in ethanol

(1R,2R,4R)-1,7,7-trimethylnorbornan-2-amine;hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：3
• RTECS：ED6183800

Additional information on (1R,2R,4R)-1,7,7-trimethylnorbornan-2-amine;hydrochloride

Introduction to (1R,2R,4R)-1,7,7-trimethylnorbornan-2-amine;hydrochloride (CAS No. 24629-78-5)

Compound CAS No. 24629-78-5, specifically known as (1R,2R,4R)-1,7,7-trimethylnorbornan-2-amine;hydrochloride, represents a significant advancement in the field of chiral chemistry and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The precise stereochemistry of this amine derivative, characterized by its (1R,2R,4R) configuration, makes it a valuable scaffold for designing molecules with enhanced selectivity and efficacy.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various pharmaceutical formulations. In recent years, there has been a growing interest in the use of chiral amines in drug development, owing to their ability to interact selectively with biological targets. The norbornane backbone provides a rigid framework that can be modified to optimize pharmacokinetic properties, while the amine functionality serves as a key pharmacophore for binding to biological receptors.

Recent studies have highlighted the importance of stereochemistry in drug design, demonstrating that small changes in molecular configuration can significantly impact biological activity. For instance, researchers have explored the use of (1R,2R,4R)-1,7,7-trimethylnorbornan-2-amine;hydrochloride as a building block for peptidomimetics and kinase inhibitors. These studies have shown that the compound's unique stereochemistry allows for precise interactions with target proteins, leading to improved therapeutic outcomes.

In the realm of medicinal chemistry, the development of new synthetic methodologies has been crucial for accessing complex chiral molecules. The synthesis of (1R,2R,4R)-1,7,7-trimethylnorbornan-2-amine;hydrochloride has been achieved through various strategies, including asymmetric hydrogenation and enzymatic resolution. These approaches have not only improved yield but also enhanced enantioselectivity, making the compound more accessible for further pharmaceutical applications.

The compound's potential extends beyond traditional drug development. It has been investigated as a key intermediate in the synthesis of agrochemicals and specialty chemicals. The rigid norbornane core provides stability under various reaction conditions, while the amine group offers versatility for further functionalization. This makes (1R,2R,4R)-1,7,7-trimethylnorbornan-2-amine;hydrochloride a valuable asset in industrial chemistry.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its interactions with biological targets and have helped predict its pharmacological properties. These computational approaches are essential for optimizing drug design and reducing experimental trial-and-error.

The hydrochloride salt form of this compound offers additional advantages in terms of storage and handling. Its increased solubility makes it easier to formulate into liquid or semi-solid dosage forms, improving patient compliance. Furthermore, its stability under various conditions ensures that it remains effective throughout its shelf life.

Future research directions may explore the use of (1R,2R,4R)-1,7,7-trimethylnorbornan-2-amine;hydrochloride in combination therapies. By pairing it with other bioactive molecules, researchers may uncover synergistic effects that enhance therapeutic efficacy. Additionally, investigating its potential as a prodrug could open new avenues for drug delivery systems.

The environmental impact of chemical synthesis is another critical consideration. Efforts are being made to develop greener synthetic routes for this compound that minimize waste and reduce energy consumption. Such sustainable practices are essential for ensuring the long-term viability of pharmaceutical manufacturing processes.

In conclusion,(1R，2R，4R)-1，7，7-trimethylnorbornan-2-amine;hydrochloride represents a promising compound with diverse applications in pharmaceuticals and industrial chemistry。 Its unique stereochemistry， coupled with its hydrochloride salt form， makes it an attractive candidate for further research and development。 As our understanding of chiral chemistry continues to evolve， compounds like this will play an increasingly important role in shaping the future of medicine。